N-(4-methoxybenzyl)-2-chloro-6-methylbenzamide

• Molecular Formula: C16H16ClNO2
• Molecular Weight: 289.75 g/mol
• IUPAC Name: 2-chloro-N-[(4-methoxyphenyl)methyl]-6-methylbenzamide
• InChI: InChI=1S/C16H16ClNO2/c1-11-4-3-5-14(17)15(11)16(19)18-10-12-6-8-13(20-2)9-7-12/h3-9H,10H2,1-2H3,(H,18,19)
• InChI Key: BMUQJPWKIXRVKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)Cl)C(=O)NCC2=CC=C(C=C2)OC

Description

N-(4-methoxybenzyl)-2-chloro-6-methylbenzamide is a useful research compound. Its molecular formula is C16H16ClNO2 and its molecular weight is 289.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (4-methoxyphenyl)methanamine (264 g, 2.4 mol, 1.eq) in DCM (1800 mL), a solution of 2-chloro-6-methylbenzoyl chloride (340) in DCM (150 mL) was added dropwise while keeping the reaction temperature between 25° C. to 40° C. The resulting mixture was stirred at RT for 2 h, and then water (600 mL) was added. The organic layer was separated, washed with water (2×300 mL), dried over Na2SO4 and filtered. The filtrate was concentrated in vacuo and the residue was slurried in petroleum ether (300 mL) and stirred at RT for 30 min. The solid was collected by filtration and further dried in vacuo to afford N-(4-methoxybenzyl)-2-chloro-6-methylbenzamide (341).